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Compound of Interest

Compound Name: Fmoc-Lys(Biotin)-OH

Cat. No.: B557442

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility
characteristics of Na-Fmoc-Ne-biotinyl-L-lysine (Fmoc-Lys(Biotin)-OH), a critical reagent for
the synthesis of biotinylated peptides. Due to its frequent use in solid-phase peptide synthesis
(SPPS) and other bioconjugation techniques, understanding its solubility is paramount for
successful experimental outcomes. This document outlines quantitative solubility data in
various organic solvents, provides detailed protocols for dissolution, and presents logical
workflows for its application.

Physicochemical Properties

Fmoc-Lys(Biotin)-OH is a modified lysine derivative used to incorporate a biotin label into a
peptide sequence.[1] The biotin moiety allows for high-affinity binding to avidin and streptavidin,
enabling a wide range of applications in detection, purification, and diagnostics.[1][2]

Property Value

Molecular Formula C31H38N406S[3][4]

Molecular Weight ~594.7 g/mol [2][3]

CAS Number 146987-10-2

Appearance White to off-white or beige powder[5]
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Solubility Profile

The solubility of Fmoc-Lys(Biotin)-OH is a critical consideration for its use in synthesis. It
exhibits limited solubility in many common solvents, which can pose challenges during the
preparation of stock solutions and coupling reactions in SPPS.

Qualitative Summary:

¢ Dimethylformamide (DMF): Fmoc-Lys(Biotin)-OH has low solubility in pure DMF.[2] While
sufficient for preparing dilute solutions, achieving higher concentrations can be difficult.[6]

¢ N-Methyl-2-pyrrolidone (NMP): Solubility is significantly better in NMP compared to DMF.[2] It
is often the recommended solvent for achieving higher concentrations.

¢ Dimethyl Sulfoxide (DMSO): The compound is slightly soluble in DMSO, and heating may be
required to aid dissolution.[5][7][8]

¢ Chlorinated Solvents (e.g., DCM): While widely used in SPPS, Fmoc-protected amino acids
can have solubility concerns in dichloromethane (DCM).[9] However, a mixture of DCM and
NMP has been reported to be effective.[2]

o Water: It is slightly soluble in water.[5][7]
Quantitative Solubility Data:

The following table summarizes available quantitative data for the solubility of Fmoc-
Lys(Biotin)-OH in various solvent systems.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b557442?utm_src=pdf-body
https://www.benchchem.com/product/b557442?utm_src=pdf-body
https://www.peptide.com/product/fmoc-lysbiotin-oh-146987-10-2/
https://www.aatbio.com/products/fmoc-lys-biotin-oh
https://www.peptide.com/product/fmoc-lysbiotin-oh-146987-10-2/
https://www.chembk.com/en/chem/Fmoc-Lys(biotinyl)-OH,%20%20N%CE%B1-Biotinyl-N%CE%B5-Fmoc-L-lysine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6332901.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6332901.htm
https://www.biotage.com/blog/how-to-synthesize-hydrophobic-peptides-choosing-the-right-solvent
https://www.peptide.com/product/fmoc-lysbiotin-oh-146987-10-2/
https://www.chembk.com/en/chem/Fmoc-Lys(biotinyl)-OH,%20%20N%CE%B1-Biotinyl-N%CE%B5-Fmoc-L-lysine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6332901.htm
https://www.benchchem.com/product/b557442?utm_src=pdf-body
https://www.benchchem.com/product/b557442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Solvent System

Concentration
Achieved

Conditions & Notes Source

N-Methyl-2-
pyrrolidone (NMP)

0.1 M (~59.5 mg/mL)

Clearly soluble.
Heating to 40°C can [2]
facilitate dissolution.

DMF / DIPEA

75 mg/mL

Achieved in 1 mL of

DMF containing 80 pL

of

diisopropylethylamine
(DIPEA). This is [2]
particularly useful for
coupling reactions

where a base is

required.

Dichloromethane
(DCM) / NMP

Not specified

A 2:1 (v/v) mixture has
been successfully
utilized to dissolve the

product.

Dimethylformamide
(DMF)

~1 mM (~0.6 mg/mL)

Sufficient for

preparing stock

solutions for certain
applications. Some
suppliers note that [6]
their product may

contain up to 10%

DMF to ensure ideal

solubility.

Experimental Protocols & Methodologies

Proper dissolution is key to ensuring the efficient incorporation of Fmoc-Lys(Biotin)-OH into a

peptide chain.
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Protocol 1: Dissolution for Automated or Manual SPPS
Coupling

This protocol describes the preparation of an Fmoc-Lys(Biotin)-OH solution immediately prior
to its use in a coupling reaction.

Materials:

Fmoc-Lys(Biotin)-OH

N-Methyl-2-pyrrolidone (NMP) or a DMF/DIPEA mixture

Vortex mixer and/or sonicator

Appropriate glass vials

Procedure:

» Weigh the required amount of Fmoc-Lys(Biotin)-OH into a clean, dry vial.
e Solvent Selection:

o Recommended Method (High Concentration): Add the desired volume of NMP to achieve
a concentration of up to 0.1 M. If dissolution is slow, warm the vial to 40°C and vortex or
sonicate until the solid is fully dissolved.[2]

o Alternative Method (for DMF-based chemistry): Add the required volume of DMF. To aid
solubility and for activation, add diisopropylethylamine (DIPEA) in a ratio of approximately
80 uL of DIPEA for every 1 mL of DMF.[2] Vortex thoroughly until a clear solution is
obtained.

o Proceed immediately with the addition of the activating agent (e.g., HCTU, HATU) and the
coupling reaction as dictated by your standard SPPS protocol.

Protocol 2: Preparation of a General Stock Solution

For applications requiring a stable stock solution, NMP is the solvent of choice.
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Materials:

Fmoc-Lys(Biotin)-OH

Anhydrous N-Methyl-2-pyrrolidone (NMP)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Procedure:
e Weigh the desired mass of Fmoc-Lys(Biotin)-OH into a suitable vial.
e Add the calculated volume of anhydrous NMP to reach the target concentration (e.g., 0.1 M).

o Cap the vial tightly and vortex until the solute is completely dissolved. Gentle warming (up to
40°C) can be applied if necessary.[2]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for short-term use (1 month) or -80°C for long-term storage (up to 6
months).[10]

Visualization of Workflows

The following diagrams illustrate key decision-making and procedural workflows for handling
Fmoc-Lys(Biotin)-OH.
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Workflow for Dissolving Fmoc-Lys(Biotin)-OH
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Caption: Decision workflow for dissolving Fmoc-Lys(Biotin)-OH.
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Workflow for SPPS Incorporation
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Caption: General workflow for incorporating Fmoc-Lys(Biotin)-OH in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lys(Biotin)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557442#solubility-of-fmoc-lys-biotin-oh-in-dmf-and-
other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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